N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,3-dichlorophenyl)thiourea

• IUPAC Name: 1-[1-[(4-chlorophenyl)methyl]pyrazol-3-yl]-3-(2,3-dichlorophenyl)thiourea
• InChI: InChI=1S/C17H13Cl3N4S/c18-12-6-4-11(5-7-12)10-24-9-8-15(23-24)22-17(25)21-14-3-1-2-13(19)16(14)20/h1-9H,10H2,(H2,21,22,23,25)
• InChI Key: DICYVORPPCGUEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=S)NC2=NN(C=C2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C17H13Cl3N4S
• Molecular Weight: 411.7 g/mol

Description

N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,3-dichlorophenyl)thiourea is a synthetic compound that belongs to the class of thiourea derivatives. This compound has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,3-dichlorophenyl)thiourea is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammatory and cancer pathways. This compound has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory cytokines. It has also been shown to inhibit the activity of STAT3, a protein that is involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a number of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and induce cell death in cancer cells. This compound has also been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,3-dichlorophenyl)thiourea in lab experiments is its high purity and yield. This compound can be synthesized in large quantities and is readily available for research purposes. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of future directions for research on N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,3-dichlorophenyl)thiourea. One area of research is its potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. Another area of research is its potential as an anticancer agent for the treatment of various types of cancer.
Further studies are also needed to fully understand the mechanism of action of this compound and to identify potential targets for drug development. Additionally, more research is needed to determine the safety and toxicity of this compound in animal models and humans.
In conclusion, this compound is a synthetic compound that has potential applications in scientific research. Its anti-inflammatory and anticancer properties make it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action and to identify potential targets for drug development.

Scientific Research Applications

N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,3-dichlorophenyl)thiourea has been studied for its potential applications in scientific research. One of the main areas of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of inflammatory cytokines and reduce inflammation in animal models.
Another area of research is its potential as an anticancer agent. Studies have shown that this compound can induce cell death in cancer cells and inhibit tumor growth in animal models. This compound has also been studied for its potential as an antifungal and antibacterial agent.